Cas no 2649065-47-2 (2-bromo-1,3-difluoro-4-(1-isocyanatoethyl)benzene)

• Product Name: 2-bromo-1,3-difluoro-4-(1-isocyanatoethyl)benzene
• CAS No: 2649065-47-2
• MF: C₉H₆BrF₂NO
• MW: 262.050848484039
• CID: 6525052
• PubChem ID: 165645625
• Update Time: 2025-06-09

2-bromo-1,3-difluoro-4-(1-isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1,3-difluoro-4-(1-isocyanatoethyl)benzene
• EN300-1934315
• 2649065-47-2

• Inchi： 1S/C9H6BrF2NO/c1-5(13-4-14)6-2-3-7(11)8(10)9(6)12/h2-3,5H,1H3
• InChI Key： RCNDDOXVRNDQQC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)C(C)N=C=O)F

Computed Properties

• Exact Mass: 260.96008g/mol
• Monoisotopic Mass: 260.96008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.4Ų

Additional information on 2-bromo-1,3-difluoro-4-(1-isocyanatoethyl)benzene

Recent Advances in the Application of 2-Bromo-1,3-difluoro-4-(1-isocyanatoethyl)benzene (CAS: 2649065-47-2) in Chemical Biology and Pharmaceutical Research

2-Bromo-1,3-difluoro-4-(1-isocyanatoethyl)benzene (CAS: 2649065-47-2) is a specialized chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-difluoro-isocyanate structure, serves as a versatile building block for the synthesis of novel bioactive compounds. Recent studies have explored its potential in drug discovery, particularly in the development of targeted therapies and covalent inhibitors.

One of the key applications of 2-bromo-1,3-difluoro-4-(1-isocyanatoethyl)benzene lies in its role as a reactive intermediate for the synthesis of covalent inhibitors. The isocyanate group in this compound enables it to form stable covalent bonds with nucleophilic residues in target proteins, such as cysteine or lysine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing irreversible inhibitors for kinase targets, showcasing its potential in oncology research.

In addition to its use in covalent inhibitor design, this compound has shown promise in the field of chemical proteomics. Researchers have utilized its reactive isocyanate moiety to develop activity-based probes (ABPs) for profiling enzyme activities in complex biological systems. A recent publication in ACS Chemical Biology highlighted its application in identifying novel drug targets by capturing and characterizing active-site residues in disease-relevant enzymes.

The synthetic versatility of 2-bromo-1,3-difluoro-4-(1-isocyanatoethyl)benzene has also been explored in materials science applications. Its ability to undergo various coupling reactions while maintaining the integrity of its halogen substituents makes it valuable for creating functionalized aromatic systems. Recent work published in Organic Letters demonstrated its efficacy in Suzuki-Miyaura cross-coupling reactions for constructing complex molecular architectures.

From a safety and pharmacological perspective, recent toxicological studies have provided important insights into the handling and application of this compound. Research published in Chemical Research in Toxicology in 2024 established safety protocols for working with this reactive intermediate, emphasizing the importance of proper protective equipment and handling procedures due to its potential respiratory sensitization properties.

Looking forward, the unique properties of 2-bromo-1,3-difluoro-4-(1-isocyanatoethyl)benzene position it as a valuable tool in medicinal chemistry. Its combination of halogen substituents and reactive isocyanate functionality offers multiple points for structural modification and diversification, making it particularly attractive for fragment-based drug discovery approaches. Ongoing research continues to explore its potential in addressing challenging therapeutic targets, including protein-protein interactions and allosteric binding sites.